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Compound Name: (S)-(+)-2-Hexyl isocyanate
CAS No.: 745783-78-2
Cat. No.: B1609570
Get Quote
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(S)-(+)-2-Hexyl isocyanate is a chiral organic compound of significant interest in specialized
synthesis, particularly in the development of novel polymers and pharmaceutical intermediates.
Its utility is derived from the highly reactive isocyanate functional group (—-N=C=0), which
serves as a powerful electrophilic handle for a variety of nucleophilic substitution reactions.
However, this same reactivity is the source of its considerable hazards. This guide is designed
for researchers and drug development professionals, moving beyond a standard Safety Data
Sheet (SDS) to provide a deeper, mechanistic understanding of the risks associated with this
molecule and the rationale behind the necessary safety protocols. As scientists, understanding
the "why" behind a safety procedure is as critical as the procedure itself.

The Core Hazard Profile: Understanding the
Reactivity of the Isocyanate Group

The hazard profile of (S)-(+)-2-Hexyl isocyanate is dominated by the chemistry of the
isocyanate group. This functional group is an electrophile, making it highly susceptible to attack
by nucleophiles such as alcohols, amines, and water. This reactivity is the foundation for its
primary hazards: acute toxicity, severe sensitization potential, and flammability.
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GHS Hazard Classification

The Globally Harmonized System (GHS) provides a clear summary of the dangers. It is
imperative to recognize these classifications before this material enters the laboratory workflow.

Hazard Class Category Hazard Statement

L H226: Flammable liquid and
Flammable Liquids Category 3

vapor[1][2]
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]
) S H317: May cause an allergic
Skin Sensitization Category 1 ] ]
skin reaction[1][2]
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled[1][2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[3]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[4]

The Mechanism of Sensitization: A Critical Threat

The most insidious risks associated with isocyanates are respiratory and dermal sensitization.
[1][3][5] The isocyanate group readily reacts with amine and thiol groups on proteins in the skin
and respiratory tract. This reaction forms a new chemical entity (a hapten-protein conjugate)
that the body's immune system may recognize as foreign.
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Initial exposure may only cause mild irritation, but it can prime the immune system. Upon
subsequent exposure, even to minuscule concentrations, a severe allergic reaction can occur.
[6] This can manifest as dermatitis and rash on the skin or, more dangerously, as an asthma-
like attack with symptoms including coughing, wheezing, chest tightness, and severe breathing
difficulties.[6][7][8] It is critical to understand that once an individual is sensitized to an
isocyanate, the condition is typically permanent, and they may exhibit cross-sensitization to
other isocyanates.[9] This underscores the absolute necessity of preventing initial exposures.

Laboratory Handling and Exposure Control: A Self-
Validating System

A robust safety protocol is a self-validating system where engineering controls, administrative
procedures, and personal protective equipment (PPE) work in concert to eliminate exposure
pathways.

Engineering Controls: The First Line of Defense

Reliance on PPE alone is a failed strategy. Exposure control must begin with robust
engineering solutions.

» Ventilation: All work with (S)-(+)-2-Hexyl isocyanate must be conducted in a certified
chemical fume hood with sufficient face velocity.[1][10] The ventilation system should be
designed to prevent the accumulation of flammable vapors and keep airborne concentrations
well below any established exposure limits.[1][5] For any process that could generate
aerosols, such as spraying or vigorous mixing, specialized enclosures with dedicated
exhaust ventilation are required.

o Equipment: Use spark-proof tools and explosion-proof electrical equipment to mitigate the
risk of ignition from the flammable vapors.[3][7] All containers and transfer lines must be
grounded and bonded to prevent the buildup of static electricity.[7][11]

Personal Protective Equipment (PPE): The Last Barrier

PPE is essential but should be viewed as the final barrier between the researcher and the
chemical.[12]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://gaco.com/wp-content/uploads/2015/10/SDS-ISO-52-Isocyanate.pdf
https://gaco.com/wp-content/uploads/2015/10/SDS-ISO-52-Isocyanate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL20235&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://solutions.covestro.com/api/uwsi/download?productNumber=00072125&country=US&language=EN&realSubstanceNumber=112000013231
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00x4Yt158teov70k17zHvu9lxtD7SSSSSS--
https://www.benchchem.com/product/b1609570/docs?utm_src=pdf-body#introduction-a-scientist-s-perspective-on-s-2-hexyl-isocyanate
https://static.cymitquimica.com/products/54/pdf/sds-OR1030543.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=04993179&country=US&language=EN&realSubstanceNumber=112000015960
https://static.cymitquimica.com/products/54/pdf/sds-OR1030543.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=80955449&country=US&language=EN&realSubstanceNumber=112000026906
https://www.fishersci.com/store/msds?partNumber=AC411660050&productDescription=HEXYL+ISOCYANATE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL20235&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL20235&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9339693_EN.htm
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Respiratory Protection: Due to the severe respiratory sensitization hazard, respiratory
protection is mandatory. For general handling in a fume hood, a full-face respirator with
organic vapor cartridges is recommended.[12] Standard air-purifying respirators may not be
sufficient, and for higher-risk activities, a supplied-air respirator is necessary.

o Eye and Face Protection: Chemical safety goggles and a full-face shield are required to
protect against splashes.[1][12] Standard safety glasses are inadequate.

e Gloves: Double-gloving with compatible materials is recommended. Butyl rubber or nitrile
gloves offer good resistance.[12] Standard latex gloves provide insufficient protection.
Gloves must be inspected before use and changed immediately if contamination is
suspected.[1]

o Protective Clothing: A chemically resistant lab coat, long pants, and closed-toe shoes are
mandatory. For tasks with a higher risk of splashes, a chemically resistant apron or coveralls
should be worn.[1]

The following workflow illustrates the logical sequence for donning and doffing PPE to minimize
cross-contamination.

Click to download full resolution via product page

Fig. 1: Recommended PPE Donning and Doffing Sequence.

Chemical Properties and Stability: A Foundation for
Safe Storage and Use

Understanding the physical and chemical properties is key to designing safe experiments and
storage solutions.
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Property Value Source
Molecular Formula C7H13sNO [2][11][13]
Molecular Weight 127.18 g/mol [2][13][14]
Appearance Liquid [1][11][14]
Density 0.873 g/mL at 25 °C [13][14]
Boiling Point 162-164 °C [13][14]
Flash Point 59 °C/ 138.2 °F (closed cup) [31[14]
Refractive Index n20/D 1.421 [13][14]
Solubility Insoluble in water (reacts) [11]

Stability and Reactivity

e Moisture Sensitivity: The compound is highly sensitive to moisture.[3][7][11] Water reacts
with the isocyanate group to form an unstable carbamic acid, which then decomposes to an
amine and carbon dioxide gas. This reaction is problematic in sealed containers, as the CO:z
evolution can lead to dangerous pressure buildup and potential container rupture.[11][15][16]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, bases, alcohols,
and amines.[3][11] These materials can catalyze vigorous or even explosive polymerization
reactions.[15]

« Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.
[1][3][7] Vapors are heavier than air and can travel a considerable distance to an ignition
source and flash back.[1][11]

e Hazardous Decomposition: Combustion produces highly toxic fumes, including carbon
monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen cyanide.[3][11]

The diagram below illustrates the primary reactions that dictate the compound's instability with
common laboratory reagents.
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Fig. 2: Reactivity of the Isocyanate Group with Nucleophiles.

Emergency Procedures: Planning for Failure

Even in the most controlled environments, accidents can happen. A clear, rehearsed
emergency plan is essential.

First Aid Measures

Immediate action is critical to mitigate harm. Ensure eyewash stations and safety showers are

readily accessible.[3]

¢ Inhalation: Immediately move the affected person to fresh air.[1][11] If breathing is difficult or
has stopped, provide artificial respiration.[1][11] Seek immediate medical attention.[1][11]
Symptoms like chest tightness and difficulty breathing may be delayed.[8][10]

+ Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin area
with copious amounts of soap and water for at least 15 minutes.[3][11] Seek medical
attention, especially if irritation or a rash develops.[1]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open to ensure complete irrigation.[1][3] Remove contact lenses if present and easy

to do.[10] Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3][7] Seek immediate

medical attention.[1][11]
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Fig. 3: Emergency First Aid Response Flowchart.

Spill and Leak Response

o Evacuate and Isolate: Immediately evacuate all non-essential personnel from the area and
isolate the spill.[15]

» Ventilate: Increase ventilation in the area, ensuring vapors are exhausted safely.[9]

o Eliminate Ignition Sources: Remove all heat, sparks, and flames from the vicinity.[1][17]
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e Don PPE: Responders must wear full PPE as described in section 2.2.

o Containment: Contain the spill using inert, non-combustible absorbent materials like sand,
earth, or vermiculite.[1][18] Do not use combustible materials like paper towels or sawdust.

o Neutralization & Collection: Scoop the absorbed material into a labeled, open-top container.
[18] Do not seal the container immediately, as the reaction with ambient moisture can
generate COz, causing pressure buildup.[9][18] Move the container to a well-ventilated area.

» Decontamination: Wash the spill area thoroughly. Prevent runoff from entering drains or
waterways.[1]

Disposal Considerations

Chemical waste generators must follow all local, regional, and national regulations for

hazardous waste disposal.[3][7] Due to its reactivity and toxicity, (S)-(+)-2-Hexyl isocyanate
cannot be disposed of down the drain. It must be collected in a designated, properly labeled
hazardous waste container and disposed of through an approved waste disposal plant.[1][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB9339693_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9339693_EN.htm
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://www.chemsrc.com/en/cas/2525-62-4_81713.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/414883
https://cameochemicals.noaa.gov/report?key=CH3679
https://lifespecialtycoatings.com/wp-content/uploads/2020/08/LD2005-Isocyanate-SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isocyanates
https://tc.canada.ca/en/dangerous-goods/canutec/articles/isocyanates-family-chemicals
https://www.benchchem.com/product/b1609570/docs#introduction-a-scientist-s-perspective-on-s-2-hexyl-isocyanate
https://www.benchchem.com/product/b1609570/docs#introduction-a-scientist-s-perspective-on-s-2-hexyl-isocyanate
https://www.benchchem.com/product/b1609570/docs#introduction-a-scientist-s-perspective-on-s-2-hexyl-isocyanate
https://www.benchchem.com/product/b1609570/docs#introduction-a-scientist-s-perspective-on-s-2-hexyl-isocyanate
https://www.benchchem.com/product/b1609570?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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